Cas no 64969-76-2 (N,2-Dimethyl-N,N-bis(2-methylheptyl)heptan-1-aminium chloride)

• Product name: N,2-Dimethyl-N,N-bis(2-methylheptyl)heptan-1-aminium chloride
• CAS No: 64969-76-2
• MF: C₂₅H₅₄ClN
• MW: 404.155967235565
• CID: 2793147
• PubChem ID: 20386332

N,2-Dimethyl-N,N-bis(2-methylheptyl)heptan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID10606537
• 64969-76-2
• SCHEMBL9636660
• N,2-Dimethyl-N,N-bis(2-methylheptyl)heptan-1-aminium chloride

• Inchi： InChI=1S/C25H54N.ClH/c1-8-11-14-17-23(4)20-26(7,21-24(5)18-15-12-9-2)22-25(6)19-16-13-10-3;/h23-25H,8-22H2,1-7H3;1H/q+1;/p-1
• InChI Key： VPGLEBSOGIEMPX-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 403.3944784Da
• Monoisotopic Mass: 403.3944784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų